Cas no 1289386-73-7 ([1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methanol)

• Product Name: [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methanol
• CAS No: 1289386-73-7
• MF: C₁₀H₁₅ClN₂OS
• MW: 246.756900072098
• CID: 2166346
• Update Time: 2025-06-13

[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methanol
• (1-((2-chlorothiazol-5-yl)methyl)piperidin-4-yl)methanol
• SBB075277
• [1-(2-Chlorothiazol-5-ylmethyl)piperidin-4-yl]methanol
• {1-[(2-chloro-1,3-thiazol-5-yl)methyl]-4-piperidyl}methan-1-ol

• Inchi： 1S/C10H15ClN2OS/c11-10-12-5-9(15-10)6-13-3-1-8(7-14)2-4-13/h5,8,14H,1-4,6-7H2
• InChI Key： QKPWKPPCODVOJF-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CN2CCC(CO)CC2)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Topological Polar Surface Area: 64.599

Additional information on [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methanol

Professional Introduction to [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methanol (CAS No: 1289386-73-7)

[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methanol is a significant compound in the field of pharmaceutical chemistry, featuring a complex molecular structure that has garnered considerable attention for its potential applications. This compound, identified by the CAS number 1289386-73-7, belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of intense research interest.

The core structure of [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methanol incorporates a piperidine ring linked to a thiazole moiety, which is further substituted with a chloro group and a methyl group. This arrangement contributes to the compound's unique chemical and biological characteristics. The piperidine ring is known for its role in stabilizing bioactive molecules, while the thiazole ring is frequently found in various bioactive compounds, including antibiotics and antifungals.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the structural features of thiazole derivatives. The presence of the chloro group in [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methanol enhances its reactivity, allowing for further functionalization and modification. This flexibility has made it a valuable scaffold for medicinal chemists seeking to design new drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methanol is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in creating molecules that target specific biological pathways, particularly those involved in inflammation and neurodegenerative diseases. The compound's ability to interact with various enzymes and receptors has opened up new avenues for drug discovery.

Recent studies have highlighted the importance of [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methanol in developing novel antiviral agents. The thiazole ring, in particular, has been shown to possess properties that can inhibit viral replication, making it an attractive component for antiviral drug design. Furthermore, the piperidine moiety contributes to the compound's solubility and bioavailability, which are critical factors for drug development.

The synthesis of [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methanol involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to construct the desired molecular framework. The chloro group's reactivity plays a crucial role in these transformations, enabling the formation of various functionalized derivatives.

From a pharmacological perspective, [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methanol has shown promise in preclinical studies. Its interaction with biological targets suggests that it could be developed into a lead compound for further optimization. Medicinal chemists are currently exploring ways to enhance its potency and selectivity by modifying its structure while maintaining its core pharmacophoric features.

The compound's potential extends beyond traditional pharmaceutical applications. It has also been investigated for its role in materials science and agrochemicals due to its unique chemical properties. The ability to functionalize the thiazole and piperidine rings allows for the creation of novel materials with specific characteristics, such as enhanced stability or improved bioactivity.

In conclusion, [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methanol (CAS No: 1289386-73-7) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and diverse applications make it a valuable asset for scientists working on drug discovery and development. As research continues to uncover new ways to utilize this compound, its importance in advancing therapeutic strategies is likely to grow even further.